Cas no 15235-86-6 (1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo-)

1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo- structure
15235-86-6 structure
Product Name:1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo-
CAS No:15235-86-6
MF:C9H12O5
MW:200.188583374023
CID:226083
PubChem ID:310856
Update Time:2025-04-19

1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopentanedicarboxylicacid, 3-ethyl-4-oxo-
    • 3-ethyl-4-oxocyclopentane-1,2-dicarboxylic acid
    • 1-Aethyl-cyclopentanon-(5)-dicarbonsaeure-(2,3)
    • 2-Aethyl-cyclopentanon-dicarbonsaeure-(3,4)
    • 2-Ethyl-cyclopentanon-3,4-dicarbonsaeure
    • AC1L7I38
    • CTK0I2770
    • NSC215985
    • SureCN2776543
    • DTXSID00309787
    • 15235-86-6
    • NSC-215985
    • SCHEMBL2776543
    • Inchi: 1S/C9H12O5/c1-2-4-6(10)3-5(8(11)12)7(4)9(13)14/h4-5,7H,2-3H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: VDTUXLYZCFAPOC-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)O)C(C(=O)O)C1CC

Computed Properties

  • Exact Mass: 200.06846
  • Monoisotopic Mass: 200.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • Density: 1.359
  • Boiling Point: 444°C at 760 mmHg
  • Flash Point: 236.4°C
  • Refractive Index: 1.519
  • PSA: 91.67
  • LogP: 0.38700
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